1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(2,3-dimethoxyphenyl)urea
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Description
1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(2,3-dimethoxyphenyl)urea, also known as DBU, is a synthetic compound that has gained significant attention in the scientific community for its potential applications in various fields, including medicine and pharmacology.
Scientific Research Applications
Synthesis and Structural Characterization
Synthesis and Biological Activity
Novel urea derivatives, including molecules structurally related to the specified compound, have been synthesized and shown to possess promising antitumor activities. These compounds were characterized using techniques like 1H NMR and single crystal X-ray diffraction analysis (Ling et al., 2008).
Crystal Structure Analysis
Detailed structural analysis of related compounds has been conducted, revealing insights into their molecular configurations and the interactions stabilizing their structures in crystals (Choi et al., 2010).
Bioactivity and Application
Antitumor and Antiangiogenic Activities
Certain urea derivatives exhibit potent antitumor and antiangiogenic activities, highlighting their potential as therapeutic agents. For example, dual inhibitors of the fibroblast growth factor receptor-1 and vascular endothelial growth factor receptor-2 tyrosine kinases have been identified, offering a promising approach for cancer therapy (Thompson et al., 2005).
Antimicrobial Properties
Photochemically synthesized dihydrobenzofurans, including molecules similar to the specified compound, showed moderate activity against both Gram-positive and Gram-negative bacteria, suggesting their potential utility in developing new antimicrobial agents (Ravi et al., 2012).
Molecular Rearrangements and New Derivatives
Novel Indole and Imidazolinone Derivatives
Studies have explored the molecular rearrangement of urea derivatives, leading to the discovery of new indole and imidazolinone derivatives with potential pharmacological applications (Klásek et al., 2007).
Synthesis of Complex Urea Derivatives
Research has also focused on synthesizing complex urea derivatives, such as those incorporating dihydrobenzofuran and cyclopropachromene motifs, which are characterized using advanced techniques like NMR and MS, and evaluated for their crystal structures (Chen et al., 2012).
properties
IUPAC Name |
1-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3-(2,3-dimethoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5/c1-24-17-5-3-4-14(18(17)25-2)21-19(23)20-11-15(22)12-6-7-16-13(10-12)8-9-26-16/h3-7,10,15,22H,8-9,11H2,1-2H3,(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHDNMHGDQNCYTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)NC(=O)NCC(C2=CC3=C(C=C2)OCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(2,3-Dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3-(2,3-dimethoxyphenyl)urea |
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